(1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid

• IUPAC Name: (1S,2R,4R,5S)-4,5-dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H21NO6/c1-12(2,3)19-11(18)13-7-5-9(15)8(14)4-6(7)10(16)17/h6-9,14-15H,4-5H2,1-3H3,(H,13,18)(H,16,17)/t6-,7+,8-,9+/m0/s1
• InChI Key: LIYJZCSRYCCUIC-UYXSQOIJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C(CC1C(=O)O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@H]([C@H](C[C@@H]1C(=O)O)O)O
• Molecular Formula: C12H21NO6
• Molecular Weight: 275.30 g/mol

Description

(1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO6 and its molecular weight is 275.301. The purity is usually 95%.
BenchChem offers high-quality (1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ion-Pair Complex Formation

EN300-7447877 can form ion-pair complexes with other molecules. For instance, a recent study synthesized an ion-pair complex involving EN300-7447877 and tetraphenylborate. . Investigating other potential ion-pair interactions could reveal novel applications in drug delivery, catalysis, or material science.

Colorless Polyimides

A related compound, 1S,2S,4R,5R-cyclohexanetetracarboxylic dianhydride (H′-PMDA) , has been proposed as a monomer for colorless polyimides (PI). . EN300-7447877’s structural similarity suggests that it might also contribute to the development of colorless, flexible polyimides.

Computational Chemistry

EN300-7447877 has been studied computationally using density functional theory (DFT). Theoretical calculations provide insights into its stability, electronic properties, and UV/visible absorption bands. Researchers can leverage these findings to guide experimental investigations and optimize its applications.